Study of a magnetic-cooling material Gd(OH)CO3†

Journal of Materials Chemistry A Pub Date: 2014-05-01 DOI: 10.1039/C4TA01646G

Abstract

The magnetocaloric effect of a coordination polymeric material with a repeating unit of Gd(OH)CO3 has been studied experimentally using isothermal magnetization and heat capacity measurements. The maximum entropy change, −ΔSm, reaches 66.4 J kg−1 K−1 or 355 mJ cm−3 K−1 for ΔH = 7 T and T = 1.8 K. Density functional theory (DFT) calculations show weak and competing antiferromagnetic interactions between the metal centres.

Graphical abstract: Study of a magnetic-cooling material Gd(OH)CO3
Study of a magnetic-cooling material Gd(OH)CO3†
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